Cas no 136226-78-3 (Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-1-phenyl-)

• Product Name: Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-1-phenyl-
• CAS No: 136226-78-3
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• CID: 1245947
• PubChem ID: 130853
• Update Time: 2025-04-20

Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-1-phenyl-
• SCHEMBL9374419
• 136226-78-3
• FR115427
• 1-Methyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline
• (+)-1-methyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline
• 1-Methyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline, AldrichCPR
• TUTBQGAMVCUYQM-UHFFFAOYSA-N
• 1,2,3,4-Tetrahydro-1-methyl-1-phenylisoquinoline
• 1-methyl-1-phenyl-3,4-dihydro-2H-isoquinoline
• DB-374420

• Inchi： 1S/C16H17N/c1-16(14-8-3-2-4-9-14)15-10-6-5-7-13(15)11-12-17-16/h2-10,17H,11-12H2,1H3
• InChI Key： TUTBQGAMVCUYQM-UHFFFAOYSA-N
• SMILES： N1CCC2C=CC=CC=2C1(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 223.13621
• Monoisotopic Mass: 223.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03